Cas no 531-49-7 (1,5-Methano-2H-pyrido[1,2-a][1,5]diazocine-4-butanoicacid, decahydro-, (1S,4R,5S,11aS)-)

• Product Name: 1,5-Methano-2H-pyrido[1,2-a][1,5]diazocine-4-butanoicacid, decahydro-, (1S,4R,5S,11aS)-
• CAS No: 531-49-7
• MF: C₁₅H₂₆N₂O₂
• MW: 266.379144191742
• CID: 381525
• PubChem ID: 71367071
• Update Time: 2025-04-19

1,5-Methano-2H-pyrido[1,2-a][1,5]diazocine-4-butanoicacid, decahydro-, (1S,4R,5S,11aS)- Chemical and Physical Properties

Names and Identifiers

• 1,5-Methano-2H-pyrido[1,2-a][1,5]diazocine-4-butanoicacid, decahydro-, (1S,4R,5S,11aS)-
• 4-((4S,11aR)-decahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-4-yl)butanoic acid
• 1,5-Methano-2H-pyrido[1,2-a][1,5]diazocine-4-butanoicacid, decahydro-, [1S-(1a,4b,5a,11ab)]-
• Lupanic acid
• Lupaninic acid (6CI,7CI,8CI)
• 531-49-7
• 4-[(1S,4R,5S,11aS)-Decahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocin-4-yl]butanoic acid
• DTXSID70790284

• Inchi： 1S/C15H26N2O2/c18-15(19)6-3-4-13-12-8-11(9-16-13)14-5-1-2-7-17(14)10-12/h11-14,16H,1-10H2,(H,18,19)/t11-,12-,13+,14-/m0/s1
• InChI Key： YYVLEOPZBIAELL-FQUUOJAGSA-N
• SMILES： OC(CCC[C@@H]1[C@@H]2CN3CCCC[C@H]3[C@H](CN1)C2)=O

Computed Properties

• Exact Mass: 266.19958
• Monoisotopic Mass: 266.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.57